(6Z)-6-{4-[2-(4-tert-butylphenoxy)ethoxy]-3-chloro-5-methoxybenzylidene}-2-ethyl-5-imino-5,6-dihydro-7H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one

• Molecular Formula: C27H29ClN4O4S
• Molecular Weight: 541.1 g/mol
• IUPAC Name: (6Z)-6-[[4-[2-(4-tert-butylphenoxy)ethoxy]-3-chloro-5-methoxyphenyl]methylidene]-2-ethyl-5-imino-[1,3,4]thiadiazolo[3,2-a]pyrimidin-7-one
• InChI: InChI=1S/C27H29ClN4O4S/c1-6-22-31-32-24(29)19(25(33)30-26(32)37-22)13-16-14-20(28)23(21(15-16)34-5)36-12-11-35-18-9-7-17(8-10-18)27(2,3)4/h7-10,13-15,29H,6,11-12H2,1-5H3/b19-13-,29-24?
• InChI Key: WIGNLXADFCKGJW-MGKZEPQOSA-N
• Isomeric SMILES: CCC1=NN2C(=N)/C(=C/C3=CC(=C(C(=C3)Cl)OCCOC4=CC=C(C=C4)C(C)(C)C)OC)/C(=O)N=C2S1
• Canonical SMILES: CCC1=NN2C(=N)C(=CC3=CC(=C(C(=C3)Cl)OCCOC4=CC=C(C=C4)C(C)(C)C)OC)C(=O)N=C2S1

Description

The compound (6Z)-6-({4-[2-(4-TERT-BUTYLPHENOXY)ETHOXY]-3-CHLORO-5-METHOXYPHENYL}METHYLIDENE)-2-ETHYL-5-IMINO-5H,6H,7H-[1,3,4]THIADIAZOLO[3,2-A]PYRIMIDIN-7-ONE is a complex organic molecule with potential applications in various fields of science and industry. This compound features a unique structure that includes a thiadiazolo-pyrimidinone core, which is known for its diverse biological activities.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of this compound involves multiple steps, starting from readily available starting materials. The key steps include:

Formation of the Thiadiazolo-Pyrimidinone Core: This is typically achieved through a cyclization reaction involving a suitable precursor.

Introduction of the Substituents: The tert-butylphenoxy, ethoxy, chloro, and methoxy groups are introduced through various substitution reactions.

Final Assembly: The final step involves the condensation of the intermediate with the appropriate aldehyde to form the desired compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and minimize costs. This could include the use of continuous flow reactors and other advanced manufacturing techniques to ensure consistent quality and scalability.

Chemical Reactions Analysis

Types of Reactions

This compound can undergo several types of chemical reactions, including:

Oxidation: The methoxy and ethoxy groups can be oxidized under suitable conditions.

Reduction: The imino group can be reduced to an amine.

Substitution: The chloro group can be substituted with other nucleophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products

The major products of these reactions would depend on the specific conditions used but could include various derivatives with modified functional groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Potential use as a probe for studying biological processes.

Medicine: Possible therapeutic applications due to its unique structure and biological activity.

Industry: Use in the development of new materials with specific properties.

Mechanism of Action

The mechanism by which this compound exerts its effects would depend on its specific interactions with biological targets. Potential mechanisms could include:

Binding to Enzymes: Inhibiting or modulating their activity.

Interacting with Receptors: Affecting signal transduction pathways.

Modulating Gene Expression: Influencing the transcription of specific genes.

Comparison with Similar Compounds

Similar Compounds

Dichloroanilines: These compounds have similar structural features but differ in their specific substituents and biological activities.

Other Thiadiazolo-Pyrimidinones: Compounds with similar core structures but different substituents.